Cas no 2171218-00-9 (4-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 4-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2171218-00-9
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6395927
• PubChem ID: 165539491
• Update Time: 2025-06-26

4-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• 4-bromo-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• EN300-1480724
• 2171218-00-9

• Inchi： 1S/C27H25BrN2O5/c1-15(2)24(25(31)29-23-13-16(28)11-12-21(23)26(32)33)30-27(34)35-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-13,15,22,24H,14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： GRBBAULLYFPEPP-DEOSSOPVSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

4-Bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic Acid: A Comprehensive Overview

The compound 4-bromo-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2171218-00-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2-position of the butanamide moiety. The presence of these functional groups makes it a valuable substrate for peptide synthesis and other advanced chemical transformations.

Recent advancements in chemical synthesis have enabled researchers to exploit the unique properties of this compound in various applications. For instance, the Fmoc group, which is a well-known protecting group in peptide chemistry, has been utilized to facilitate the construction of complex peptide sequences with high precision. The stereochemistry at the 2S position of the butanamide moiety further enhances its utility in asymmetric synthesis, where chirality plays a critical role in determining the biological activity of the final product.

The benzoic acid moiety in this compound serves as a versatile platform for further functionalization. By modifying this group, chemists can tailor the molecule's properties to suit specific biological or chemical requirements. For example, substitution reactions at the benzoic acid position have been employed to introduce bioisosteric replacements or to enhance solubility and permeability, which are crucial factors in drug design.

In terms of biological activity, 4-bromo-2-(2S)-...benzoic acid has shown promise in preliminary studies as a potential lead compound for therapeutic development. Its ability to modulate key enzymatic pathways and interact with cellular receptors has been explored in both in vitro and in vivo models. Recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression, making it a subject of interest for oncology drug discovery.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the Fmoc group typically requires careful protection-deprotection strategies to ensure stereochemical integrity. Additionally, the bromination step at the para-position of the benzoic acid ring is critical for achieving the desired regioselectivity and reactivity.

From an analytical standpoint, 4-bromo-2-(2S)-...benzoic acid has been characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, confirming the stereochemistry at the chiral center and validating its purity for subsequent applications.

In conclusion, 4-bromo-2-(2S)-...benzoic acid (CAS No. 2171218-00-9) represents a cutting-edge molecule with diverse applications in chemical synthesis and drug discovery. Its unique combination of functional groups and stereochemical features positions it as a valuable tool for researchers seeking to develop innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern medicine.